4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4-(4,4-dimethylpyrrolidin-3-yl)-1-methylpyrazole
• InChI: InChI=1S/C10H17N3/c1-10(2)7-11-5-9(10)8-4-12-13(3)6-8/h4,6,9,11H,5,7H2,1-3H3
• InChI Key: FGJPDJXTQDAZIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCC1C2=CN(N=C2)C)C

Description

4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole (CAS: 1820704-37-7) is a heterocyclic compound with the molecular formula C10H15N3 and a molecular weight of 179.26 g/mol. Its core structure features a pyrazole ring substituted at position 1 with a methyl group and at position 4 with a 4,4-dimethylpyrrolidine moiety (Figure 1).

The compound is synthesized via multi-step organic reactions, often involving cyclization and alkylation strategies. Its applications span drug discovery, agrochemical research, and materials science, with early studies highlighting its utility as a scaffold for bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole typically involves the reaction of 4,4-dimethylpyrrolidine with 1-methyl-1H-pyrazole under specific conditions. The process may include the use of catalysts and solvents to facilitate the reaction. For instance, tert-butyl (4,4-dimethylpyrrolidin-3-yl)carbamate can be synthesized using tert-butyl carbamate and 4,4-dimethylpyrrolidine .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, pressure, and the use of industrial-grade solvents and catalysts, to ensure high yield and purity. The process would also involve purification steps like crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different derivatives.

Substitution: The compound can participate in substitution reactions where one of its substituents is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of solvents like ethanol or dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or an aldehyde, while reduction could produce an alcohol or an amine derivative.

Scientific Research Applications

4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the manufacture of various chemical products, including agrochemicals and materials science applications.

Mechanism of Action

The mechanism of action of 4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular targets are subjects of ongoing research, but the compound’s structure suggests it could modulate biological activities by binding to active sites or altering protein conformations .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural uniqueness of 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole becomes evident when compared to analogs with variations in substituents, ring systems, or functional groups. Below is a detailed analysis:

Substituted Pyrrolidine-Pyrazole Derivatives

Compound Name	CAS Number	Molecular Formula	Key Structural Differences	Impact on Properties
5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole	-	C12H21N3	Diethyl vs. dimethyl groups on pyrrolidine	Increased lipophilicity; enhanced membrane permeability due to larger alkyl groups
3-(4,4-Dimethylpyrrolidin-3-yl)-1,5-dimethyl-1H-pyrazole	B15259740	C11H19N3	Additional methyl group at pyrazole position 5	Higher steric hindrance; altered binding kinetics to biological targets
1-Methyl-4-(pyrrolidin-3-yl)-1H-pyrazole	54593929	C8H13N3	Lack of dimethyl groups on pyrrolidine	Reduced hydrophobicity; weaker interactions with lipid-rich environments

Key Findings:

• Diethyl vs. Dimethyl Groups: The diethyl analog (C12H21N3) exhibits ~20% higher logP (2.8 vs.
• Steric Effects : The 1,5-dimethylpyrazole derivative (C11H19N3) shows reduced enzymatic inhibition potency (IC50 = 1.2 μM vs. 0.8 μM for the target compound) due to steric clashes .

Pyrazole Derivatives with Alternative Ring Systems

Compound Name	CAS Number	Molecular Formula	Key Structural Differences	Impact on Properties
4-[(Azetidin-3-yl)methyl]-1-methyl-1H-pyrazole	-	C9H15N3	Azetidine (4-membered ring) vs. pyrrolidine (5-membered ring)	Increased ring strain; altered binding geometry to G-protein-coupled receptors
2-{3-[(4-Chloro-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-3-(trifluoromethyl)pyridine	-	C13H12ClF3N4	Trifluoromethylpyridine and azetidine substituents	Enhanced electron-withdrawing effects; improved metabolic stability

Key Findings:

• Ring Size Effects : The azetidine-containing analog (C9H15N3) exhibits a 15% lower binding affinity to dopamine D2 receptors compared to the target compound, likely due to conformational constraints .
• Electron-Withdrawing Groups : The trifluoromethylpyridine derivative (C13H12ClF3N4) demonstrates a 30% longer plasma half-life in preclinical models, attributed to reduced oxidative metabolism .

Simplified Pyrazole Analogs

Compound Name	CAS Number	Molecular Formula	Key Structural Differences	Impact on Properties
3,5-Dimethylpyrazole	10001-46-4	C5H7N3	No pyrrolidine substituent	Lower molecular weight; limited solubility in non-polar solvents
1-(2-Aminoethyl)-1H-pyrazole	1343681-39-9	C6H9N3	Aminoethyl substituent vs. pyrrolidine	Increased polarity; higher aqueous solubility (logS = -1.2 vs. -2.5)

Key Findings:

• Simplified Scaffolds : 3,5-Dimethylpyrazole (C5H7N3) lacks the pyrrolidine group, resulting in a 50% reduction in antimicrobial activity against Gram-positive bacteria .
• Polar Substituents: The aminoethyl analog (C6H9N3) shows improved solubility but reduced blood-brain barrier penetration due to its hydrophilic nature .

Biological Activity

4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is a compound that has garnered attention for its potential biological activities. This article explores its structural characteristics, biological activities, and relevant research findings, including case studies and data tables.

Structural Characteristics

The molecular formula of 4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is $C_{10}H_{17}N_3$. Its structure can be described using the following identifiers:

• SMILES : CC(C)C1=NN(C=C1)C
• InChI : InChI=1S/C10H17N3/c1-7(2)5-11-10(12)9(8(7)3)6-4/h5H,4,6H2,1-3H3

Biological Activities

Research indicates that pyrazole derivatives exhibit a broad spectrum of biological activities. The following table summarizes some of the key activities associated with pyrazole compounds, including potential implications for 4-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole.

Biological Activity	Description	Reference
Anti-inflammatory	Pyrazoles have shown significant anti-inflammatory effects, inhibiting cytokines such as TNF-α and IL-6.
Antimicrobial	Various derivatives demonstrate activity against bacterial strains like E. coli and S. aureus.
Anticancer	Some pyrazoles exhibit cytotoxic effects on cancer cell lines.
Neuroprotective	Potential neuroprotective effects have been observed in certain derivatives.
Enzyme inhibition	Certain compounds act as inhibitors for enzymes like monoamine oxidase (MAO).

Case Studies and Research Findings

Research has highlighted several promising findings related to the biological activity of pyrazole derivatives:

• Anti-inflammatory Activity : A study synthesized novel pyrazole derivatives that demonstrated up to 85% inhibition of TNF-α and 93% inhibition of IL-6 at a concentration of 10 µM, which was comparable to dexamethasone at lower concentrations .
• Antimicrobial Properties : A series of 1-acetyl-3-substituted phenyl-pyrazoles were tested against various bacterial strains. Notably, compounds with a 4-piperidine moiety showed enhanced antimicrobial activity against E. coli and S. aureus .
• Neuroprotective Effects : Some pyrazole derivatives have been investigated for their neuroprotective properties in models of neurodegeneration, showing potential in mitigating oxidative stress-induced damage .